Cas no 2096331-60-9 (3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2096331-60-9
• MF: C₁₁H₁₅BN₂O₄
• MW: 250.058802843094
• MDL: MFCD11975320
• CID: 4673391
• PubChem ID: 72218888
• Update Time: 2025-05-27

3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-NITROPYRIDIN-3-BORONIC ACID PINACOL ESTER
• 5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
• ZINC206105723
• MB11420
• AK376588
• MFCD11975320
• AKOS027370896
• DS-12772
• 2096331-60-9
• (5-NITROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• CS-0161072

• MDL： MFCD11975320
• Inchi： 1S/C11H15BN2O4/c1-10(2)11(3,4)18-12(17-10)8-5-9(14(15)16)7-13-6-8/h5-7H,1-4H3
• InChI Key： JKVDJVVVLRHZNF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.1124871g/mol
• Monoisotopic Mass: 250.1124871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2